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Compound of Interest

Compound Name: Thiol-C9-PEG5

Cat. No.: B3347273

An In-depth Technical Guide to Thiol-C9-PEG5

For: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Overview of the Physical, Chemical, and Functional Properties of
Thiol-C9-PEG5

This technical guide provides a detailed examination of Thiol-C9-PEGS5, a heterobifunctional
linker molecule critical in modern bioconjugation and drug development. The document outlines
its core physical and chemical properties, reactivity, and primary applications, supplemented
with detailed experimental protocols and logical workflows.

Core Physical and Chemical Properties

Thiol-C9-PEGS5 is a polyethylene glycol (PEG)-based linker characterized by three distinct
chemical moieties: a terminal thiol group (-SH), a nine-carbon alkyl chain (C9), and a PEG
spacer with five ethylene glycol units (PEG5). This unique structure imparts a combination of
hydrophilicity, hydrophobicity, and specific reactivity, making it a versatile tool in chemical
biology and materials science.

The terminal thiol group is a potent nucleophile, enabling selective conjugation to molecules
like proteins containing cysteine residues or to maleimide-functionalized surfaces.[1] The C9
alkyl chain provides a rigid and hydrophobic spacer, while the PEG5 moiety enhances water
solubility and biocompatibility, a crucial feature for biological applications.[1]
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Quantitative Data Summary

The following table summarizes the key quantitative properties of Thiol-C9-PEG5 and its
common variant, Thiol-C9-PEG5-acid.

Property Thiol-C9-PEG5 Thiol-C9-PEG5-acid Source
Molecular Formula C19H4005S C22H4407S [2],[1]
Molecular Weight 380.58 g/mol 452.6 g/mol [2],[1]
CAS Number 130727-42-3 130727-46-7 (related)  [3]

White/off-white solid - )
) o Not specified, likely
Appearance or viscous liquid [4]

similar
(depending on MW)

Purity >95.0% Not specified [3]

Soluble in water,
. DMSO, DMF,
Solubility chloroform moderately polar [11[4115]

dichloromethane.[4][5]

Soluble in water and

organic solvents.[1]

Reactivity and Core Applications

The reactivity of Thiol-C9-PEGS is dominated by its sulfhydryl (-SH) group. Thiols are more
acidic than alcohols and are readily deprotonated in the presence of a base to form a thiolate
anion, which is a powerful nucleophile.[6] This reactivity is harnessed in several key
applications.

PROTAC Synthesis

A primary application of Thiol-C9-PEGS5 is in the synthesis of Proteolysis Targeting Chimeras
(PROTACS).[2][3] PROTACSs are bifunctional molecules that recruit a target protein to an E3
ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein
by the proteasome.[1] Thiol-C9-PEGS5 serves as the linker connecting the target protein ligand
to the E3 ligase ligand.[1][3]
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Bioconjugation
The thiol group reacts efficiently and selectively with various electrophiles, most notably
maleimides, in a Michael-type addition reaction.[7] This thiol-maleimide chemistry is widely

used to attach the linker to cysteine residues in proteins and antibodies, creating stable
bioconjugates for research and therapeutic purposes.[8][9] Slowing the reaction by controlling
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pH or buffer concentration can lead to more uniform hydrogel networks when used in tissue
engineering applications.[7][10]

Nanoparticle Functionalization

The strong affinity of sulfur for noble metals makes Thiol-C9-PEG5 an excellent ligand for
functionalizing gold nanoparticles (AuNPs).[11] This process, known as PEGylation, involves
the formation of a semi-covalent Au-S bond, creating a self-assembled monolayer on the
nanoparticle surface.[11][12] This coating enhances the stability, water solubility, and
biocompatibility of the nanoparticles, preventing aggregation and reducing uptake by the
reticuloendothelial system, which is critical for in vivo applications like drug delivery and
imaging.[12][13]

Experimental Protocols

The following sections provide generalized methodologies for the key applications of Thiol-C9-
PEG5. Researchers should optimize these protocols for their specific molecules and systems.

Protocol: Thiol-Maleimide Bioconjugation

This protocol describes the general workflow for conjugating Thiol-C9-PEGS5 to a maleimide-
activated protein.

Methodology:
» Reagent Preparation:

o Dissolve the maleimide-activated protein in a suitable, amine-free buffer (e.g., phosphate-
buffered saline, PBS) at pH 6.5-7.5. The reaction is catalyzed by a weak base, and higher
pH can lead to hydrolysis of the maleimide group.[7]

o Prepare a stock solution of Thiol-C9-PEGS5 in a compatible solvent like DMSO or water
immediately before use to minimize oxidation of the thiol group.[4]

e Conjugation Reaction:

o Add a 5- to 20-fold molar excess of the Thiol-C9-PEGS5 solution to the protein solution.
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o Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight, with
gentle mixing.

Quenching (Optional):

o Add a small molecule thiol (e.g., L-cysteine or 3-mercaptoethanol) to quench any
unreacted maleimide groups.

Purification:

o Remove excess, unreacted Thiol-C9-PEG5 and quenching reagents using size exclusion
chromatography (desalting column) or dialysis.[8]

Characterization:

o Confirm successful conjugation using techniques such as SDS-PAGE (to observe the
increase in molecular weight), mass spectrometry, or UV-Vis spectroscopy.
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Thiol-Maleimide Conjugation Workflow

Protocol: Gold Nanoparticle (AuNP) Functionalization

This protocol outlines the ligand exchange process for coating citrate-stabilized AuNPs with
Thiol-C9-PEGS.
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Methodology:
e Reagent Preparation:
o Synthesize or obtain a colloidal solution of AUNPs (e.g., citrate-stabilized).
o Prepare a stock solution of Thiol-C9-PEGS5 in deionized water or ethanol.
» Ligand Exchange Reaction:

o Add the Thiol-C9-PEGS5 solution to the AuNP colloid with vigorous stirring. The thiol will
displace the weakly bound citrate ions on the gold surface.[12]

o Allow the mixture to react for several hours (e.g., 12-24 hours) at room temperature to
ensure complete surface coverage.

e Purification:

o Purify the functionalized AuNPs from excess linker and displaced citrate by repeated
cycles of centrifugation and resuspension in a clean solvent (e.g., deionized water or
PBS).[12]

e Characterization:

o Verify successful functionalization. A color change or shift in the surface plasmon
resonance peak (measured by UV-Vis spectroscopy) can indicate a change in the surface
environment.

o Assess the stability of the functionalized nanoparticles in high-salt buffers.

o Characterize size and morphology using Dynamic Light Scattering (DLS) and
Transmission Electron Microscopy (TEM).[14]

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b3347273?utm_src=pdf-body
https://www.benchchem.com/product/b3347273?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2827329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2827329/
https://www.mdpi.com/2571-9637/3/1/11
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3347273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

Prepare AuNP Colloid
(e.g., Citrate-Stabilized)

Add Thiol-C9-PEG5
Solution to AuNPs

Incubate W|th Stirring
(12-24h RT)
e

for ngand Exchang

Purify via Centrlfugatlo
and Resuspension

Characterize Product
(UV-Vis, DLS, TEM)

Workflow for AUNP Functionalization

Click to download full resolution via product page

AUNP Functionalization Workflow

Safety, Handling, and Storage

Proper handling and storage are essential to maintain the integrity of Thiol-C9-PEGS5.
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o Storage: The compound should be stored at -20°C in a desiccated environment, protected
from light.[2][4] For optimal stability, material should be kept under an inert gas. Avoid
frequent freeze-thaw cycles.[4]

o Handling: Use standard laboratory personal protective equipment, including gloves and eye
protection.[5] If handling the material as a powder, provide appropriate exhaust ventilation to
avoid dust formation.[5] Thiols, especially those of low molecular weight, are known for their
strong, unpleasant odors resembling garlic.[6][15]

e Reactivity: The thiol group is susceptible to oxidation, which can lead to the formation of
disulfide bonds. Therefore, solutions should be prepared fresh, and reactions may be
performed under an inert atmosphere (e.g., nitrogen or argon) for sensitive applications.[4]

Conclusion

Thiol-C9-PEGS is a highly versatile chemical tool with significant utility in drug development,
diagnostics, and materials science. Its well-defined structure, combining a reactive thiol handle
with a biocompatible PEG spacer, enables the precise construction of complex molecular
architectures like PROTACSs, antibody-drug conjugates, and functionalized nanopatrticles. The
experimental protocols and data provided in this guide offer a solid foundation for researchers
to leverage the unique properties of this linker in creating novel solutions for therapeutic and
diagnostic challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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